Cas no 2137549-81-4 (methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2137549-81-4
• MF: C₁₂H₂₀FN₃O₂
• MW: 257.30450630188
• CID: 6447881
• PubChem ID: 165486044
• Update Time: 2025-05-23

methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate
• EN300-1121309
• 2137549-81-4

• Inchi： 1S/C12H20FN3O2/c1-12(2,3)16-10(14)8(6-5-7-13)9(15-16)11(17)18-4/h5-7,14H2,1-4H3
• InChI Key： HAJDDPAPEYIKQG-UHFFFAOYSA-N
• SMILES： FCCCC1C(C(=O)OC)=NN(C=1N)C(C)(C)C

Computed Properties

• Exact Mass: 257.15395505g/mol
• Monoisotopic Mass: 257.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate

Professional Introduction of Methyl 5-Amino-1-Tert-Butyl-4-(3-Fluoropropyl)-1H-Pyrazole-3-Carboxylate

The compound methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate, with the CAS number 2137549-81-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced material synthesis. The structure of this compound is characterized by a pyrazole ring system substituted with a methyl ester group, an amino group, a tert-butyl group, and a 3-fluoropropyl chain. These substituents contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutics. For instance, researchers have demonstrated that certain pyrazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The presence of the amino group in methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate further enhances its ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and esterification. The tert-butyl group serves as a bulky substituent, which can influence the steric environment around the pyrazole ring, potentially affecting the compound's solubility and bioavailability. Similarly, the 3-fluoropropyl chain introduces fluorine atoms into the molecule, which are known to enhance lipophilicity and improve pharmacokinetic profiles.

In terms of applications, methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate has shown potential in the field of agrochemistry. Recent research indicates that certain pyrazole derivatives possess excellent pesticidal properties, making them valuable candidates for developing eco-friendly pesticides. The methyl ester group in this compound may also facilitate its use in controlled-release formulations, which are highly sought after in both pharmaceutical and agricultural industries.

Moreover, the integration of fluorine atoms into organic compounds has been a focal point in modern chemistry due to their ability to modulate physical and chemical properties. In the case of methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate, the fluorinated propyl chain not only enhances lipophilicity but also contributes to the compound's stability under various environmental conditions. This makes it an attractive option for use in outdoor applications where durability is essential.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity of complex molecules like methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate. By employing molecular docking studies and machine learning algorithms, scientists can now identify potential binding sites on target proteins with unprecedented accuracy. These computational tools have significantly accelerated the drug discovery process and reduced reliance on time-consuming experimental methods.

In conclusion, methyl 5-amino-1-tert-butyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and promising biological properties position it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern science.